1-[(3-ethyl-5-methyl-4-isoxazolyl)carbonyl]-4-methylpiperidine

• IUPAC Name: (3-ethyl-5-methyl-1,2-oxazol-4-yl)-(4-methylpiperidin-1-yl)methanone
• InChI: InChI=1S/C13H20N2O2/c1-4-11-12(10(3)17-14-11)13(16)15-7-5-9(2)6-8-15/h9H,4-8H2,1-3H3
• InChI Key: JGRYBKBOYQULNA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=C1C(=O)N2CCC(CC2)C)C
• Molecular Formula: C13H20N2O2
• Molecular Weight: 236.31 g/mol

Description

The compound “1-[(3-ethyl-5-methyl-4-isoxazolyl)carbonyl]-4-methylpiperidine” is a complex organic molecule. It contains an isoxazole ring, which is a five-membered ring with three carbon atoms and two heteroatoms (one oxygen and one nitrogen). The isoxazole ring is substituted with an ethyl group and a methyl group. The molecule also contains a piperidine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the isoxazole and piperidine rings. The isoxazole ring is aromatic and planar, while the piperidine ring is non-aromatic and can adopt a chair conformation.

Chemical Reactions Analysis

Isoxazoles can undergo a variety of chemical reactions, including electrophilic and nucleophilic substitutions, and can act as ligands in coordination chemistry. Piperidines can also participate in various reactions, such as the Mannich reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure, including the positions of the substituents on the rings.

Mechanism of Action

The mechanism of action of this compound is not known without additional context. If it’s a drug, its mechanism would depend on the specific biological target it interacts with.

Safety and Hazards

Without specific information, it’s hard to predict the safety and hazards associated with this compound. As with any chemical, safe handling practices should be followed to minimize risk.

Future Directions

The future directions for this compound could involve further studies to explore its potential applications. Given the biological activity of many isoxazole and piperidine derivatives, it could be of interest in medicinal chemistry.